Sodium dehydroacetate Sodium dehydroacetate Sodium dehydroacetate is a white powder. Used as a fungicide, plasticizer, toothpaste, preservative in food.
Brand Name: Vulcanchem
CAS No.: 4418-26-2
VCID: VC20898914
InChI: InChI=1S/C8H8O4.Na/c1-4-3-6(10)7(5(2)9)8(11)12-4;/h3,10H,1-2H3;
SMILES: CC1=CC(=O)C(=C(C)[O-])C(=O)O1.[Na+]
Molecular Formula: C8H8NaO4
Molecular Weight: 191.14 g/mol

Sodium dehydroacetate

CAS No.: 4418-26-2

Cat. No.: VC20898914

Molecular Formula: C8H8NaO4

Molecular Weight: 191.14 g/mol

* For research use only. Not for human or veterinary use.

Sodium dehydroacetate - 4418-26-2

Specification

Description Sodium dehydroacetate is a white powder. Used as a fungicide, plasticizer, toothpaste, preservative in food.
CAS No. 4418-26-2
Molecular Formula C8H8NaO4
Molecular Weight 191.14 g/mol
IUPAC Name sodium;3-acetyl-6-methylpyran-3-ide-2,4-dione
Standard InChI InChI=1S/C8H8O4.Na/c1-4-3-6(10)7(5(2)9)8(11)12-4;/h3,10H,1-2H3;
Standard InChI Key NNZGIAMZHQTUAA-UHFFFAOYSA-N
Isomeric SMILES CC1=CC(=O)/C(=C(\C)/[O-])/C(=O)O1.[Na+]
SMILES CC1=CC(=O)C(=C(C)[O-])C(=O)O1.[Na+]
Canonical SMILES CC1=CC(=C(C(=O)O1)C(=O)C)O.[Na]

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